4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-ethoxybenzoate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 2-ethoxybenzoate
• InChI: InChI=1S/C22H17N3O6S3/c1-2-29-16-7-4-3-6-14(16)20(28)31-17-11-30-13(10-15(17)26)12-33-22-25-24-21(34-22)23-19(27)18-8-5-9-32-18/h3-11H,2,12H2,1H3,(H,23,24,27)
• InChI Key: PJLDWMRQFMOPLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4=CC=CS4
• Molecular Formula: C22H17N3O6S3
• Molecular Weight: 515.6 g/mol

Description

4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-ethoxybenzoate is a useful research compound. Its molecular formula is C22H17N3O6S3 and its molecular weight is 515.57. The purity is usually 95%.
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Scientific Research Applications

Thiophene Derivatives in Heterocyclic Synthesis

Thiophene derivatives, such as those involving benzo[b]thiophene structures, play a crucial role in the synthesis of various heterocyclic compounds. These compounds are synthesized through reactions with different nitrogen nucleophiles, leading to the formation of diverse heterocyclic derivatives including pyrazoles, isoxazoles, pyrimidines, triazines, pyrazolopyridines, and pyrazolopyrimidines. Such synthetic pathways are essential in medicinal chemistry for developing new pharmacological agents (Mohareb et al., 2004).

Antimicrobial Applications

Compounds related to thiophene and thiadiazole moieties have been investigated for their antimicrobial properties. For example, analogs incorporating benzo[d]thiazolyl substituted pyrazol-5-ones have shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These findings highlight the potential of thiophene derivatives in developing new antibacterial agents (Palkar et al., 2017).

Anti-Inflammatory and Analgesic Agents

Novel compounds derived from visnagenone and khellinone, incorporating benzodifuran and thiadiazolopyrimidine structures, have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These studies suggest the therapeutic potential of such derivatives in managing pain and inflammation (Abu‐Hashem et al., 2020).

Inhibition of Nitric Oxide Synthase

Thiadiazoline- and pyrazoline-based carboxamides and carbothioamides have been developed to inhibit nitric oxide synthase, an enzyme involved in various physiological and pathological processes. The inhibition of this enzyme by thiadiazoline derivatives suggests potential applications in treating conditions associated with excessive nitric oxide production (Arias et al., 2018).

Eco-Friendly Synthetic Methods

Research into the green synthesis of heterocyclic compounds, including pyran and phenazine derivatives, using multi-component domino reactions in water highlights the importance of environmentally benign procedures in chemical synthesis. Such methodologies contribute to the sustainable development of new compounds with potential pharmacological applications (Mohebat et al., 2017).